Cas no 1394642-77-3 (6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide)

• Product Name: 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide
• CAS No: 1394642-77-3
• MF: C₁₆H₁₃ClN₄OS
• MW: 344.818620443344
• CID: 6339160
• PubChem ID: 71876660
• Update Time: 2025-10-28

6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[1-(4-pyridin-3-yl-1,3-thiazol-2-yl)ethyl]pyridine-2-carboxamide
• AKOS033136889
• 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide
• Z1174948387
• 1394642-77-3
• EN300-26614126

• Inchi： 1S/C16H13ClN4OS/c1-10(19-15(22)12-5-2-6-14(17)20-12)16-21-13(9-23-16)11-4-3-7-18-8-11/h2-10H,1H3,(H,19,22)
• InChI Key： UNWCGHMROMIXES-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NC(C)C2=NC(C3C=NC=CC=3)=CS2)=O)=N1

Computed Properties

• Exact Mass: 344.0498599g/mol
• Monoisotopic Mass: 344.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide

Comprehensive Overview of 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide (CAS No. 1394642-77-3)

6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide (CAS No. 1394642-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine-thiazole hybrid scaffold, which is increasingly recognized for its potential in drug discovery and development. The presence of both pyridine and thiazole moieties contributes to its versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar structures in FDA-approved drugs. The compound's CAS No. 1394642-77-3 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the key advantages of 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide lies in its synthetic adaptability. The chloro and carboxamide functional groups offer multiple sites for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility aligns with current trends in fragment-based drug design and combinatorial chemistry, where small molecular fragments are assembled to optimize biological activity.

From an SEO perspective, queries such as "pyridine-thiazole derivatives" and "CAS 1394642-77-3 applications" are increasingly common, highlighting the compound's growing prominence. Additionally, the rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their interactions with biological targets. This synergy between experimental and in silico approaches underscores the compound's potential in accelerating lead optimization processes.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional synthetic intermediates, 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a topic frequently discussed in recent publications and conferences.

In conclusion, 6-chloro-N-{1-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]ethyl}pyridine-2-carboxamide (CAS No. 1394642-77-3) represents a compelling case study in modern chemical research. Its structural complexity, coupled with its applicability in drug development and agrochemical innovation, positions it as a molecule of enduring interest. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of molecular design and therapeutic exploration.